![molecular formula C12H25N3O3S B4436456 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide](/img/structure/B4436456.png)
1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide
Overview
Description
1-[(Dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide, also known as DMAP or N,N-Diethyl-4-(dimethylamino)sulfamoylbenzoate, is a widely used reagent in organic chemistry. It is a white crystalline solid that is soluble in most organic solvents. DMAP is used as a catalyst in various chemical reactions, including esterification, amidation, and transesterification. In addition, DMAP has been found to exhibit potential biological activities, such as antitumor and antiviral properties.
Mechanism of Action
The mechanism of action of 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide as a catalyst involves its ability to act as a nucleophilic catalyst. It can coordinate with the carbonyl group of an ester or amide, facilitating the formation of an acylated intermediate. This intermediate can then undergo further reactions, such as hydrolysis or transesterification.
Biochemical and Physiological Effects:
1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide has been found to exhibit potential biological activities, such as antitumor and antiviral properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide has also been found to exhibit antiviral activity against herpes simplex virus type 1 (HSV-1) and human immunodeficiency virus type 1 (HIV-1).
Advantages and Limitations for Lab Experiments
1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide is a widely used reagent in organic chemistry due to its high catalytic activity and low toxicity. It is also relatively inexpensive and easy to handle. However, 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide can be sensitive to moisture and air, which can affect its catalytic activity. In addition, 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide can react with certain functional groups, such as alcohols and amines, which can limit its use in certain reactions.
Future Directions
1. Development of new synthetic methods using 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide as a catalyst.
2. Investigation of the antitumor and antiviral mechanisms of 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide.
3. Identification of new biological activities of 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide.
4. Optimization of the catalytic activity of 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide by modifying its structure.
5. Development of new applications of 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide in organic synthesis and biotechnology.
Conclusion:
1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide is a widely used reagent in organic chemistry due to its high catalytic activity and low toxicity. It has been found to exhibit potential biological activities, such as antitumor and antiviral properties. 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide has a wide range of applications in organic synthesis and biotechnology, and its potential for future research is promising.
Scientific Research Applications
1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide is widely used in organic synthesis as a catalyst for various reactions. It has been used in the synthesis of pharmaceuticals, natural products, and other organic compounds. 1-[(dimethylamino)sulfonyl]-N,N-diethyl-4-piperidinecarboxamide has also been found to exhibit potential biological activities, such as antitumor and antiviral properties.
properties
IUPAC Name |
1-(dimethylsulfamoyl)-N,N-diethylpiperidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25N3O3S/c1-5-14(6-2)12(16)11-7-9-15(10-8-11)19(17,18)13(3)4/h11H,5-10H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBPKRFQFSBWQDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCN(CC1)S(=O)(=O)N(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.41 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.